1-(1,5-dimethyl-1H-pyrazol-4-yl)-N-[(1-methyl-1H-pyrrol-2-yl)methyl]methanamine

• Molecular Formula: C12H19ClN4
• Molecular Weight: 254.76 g/mol
• IUPAC Name: N-[(1,5-dimethylpyrazol-4-yl)methyl]-1-(1-methylpyrrol-2-yl)methanamine;hydrochloride
• InChI: InChI=1S/C12H18N4.ClH/c1-10-11(8-14-16(10)3)7-13-9-12-5-4-6-15(12)2;/h4-6,8,13H,7,9H2,1-3H3;1H
• InChI Key: KMGCFDIQYMCHBI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=NN1C)CNCC2=CC=CN2C.Cl

Description

This compound is a methanamine derivative featuring two heterocyclic substituents: a 1,5-dimethylpyrazole moiety and a 1-methylpyrrole group connected via a methylene bridge.

Preparation Methods

The synthesis of 1-(1,5-dimethyl-1H-pyrazol-4-yl)-N-[(1-methyl-1H-pyrrol-2-yl)methyl]methanamine typically involves multi-step organic reactions. One common method involves the reaction of 1,5-dimethyl-1H-pyrazole with a suitable pyrrole derivative under specific conditions. The reaction conditions often include the use of catalysts, solvents, and controlled temperatures to ensure the desired product is obtained with high yield and purity .

Industrial production methods may involve the optimization of these synthetic routes to scale up the production while maintaining the efficiency and cost-effectiveness of the process. This can include the use of continuous flow reactors and advanced purification techniques to achieve the desired quality of the compound .

Chemical Reactions Analysis

1-(1,5-dimethyl-1H-pyrazol-4-yl)-N-[(1-methyl-1H-pyrrol-2-yl)methyl]methanamine can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide, leading to the formation of corresponding oxidized products.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride, resulting in the formation of reduced derivatives.

Substitution: The compound can participate in substitution reactions where functional groups are replaced by other groups, often using reagents like halogens or alkylating agents.

The major products formed from these reactions depend on the specific reagents and conditions used, and they can include various derivatives with modified chemical properties.

Scientific Research Applications

Chemical Properties and Structure

The molecular formula of the compound is $C_{10}H_{15}N_5$, with a molecular weight of approximately 205.26 g/mol. The structure features a pyrazole ring and a pyrrole moiety, which are known for their diverse biological activities.

Medicinal Chemistry Applications

Antimicrobial Activity : Research indicates that compounds containing pyrazole and pyrrole rings exhibit significant antimicrobial properties. Studies have shown that derivatives of this compound can inhibit the growth of various bacterial strains, making it a candidate for developing new antibiotics .

Anticancer Properties : The compound has been investigated for its potential anticancer effects. In vitro studies suggest that it may induce apoptosis in cancer cells, possibly through the modulation of signaling pathways involved in cell survival and death . The presence of both pyrazole and pyrrole structures contributes to its bioactivity, providing a scaffold for further modifications to enhance efficacy.

Neuroprotective Effects : Some derivatives of pyrazole compounds have demonstrated neuroprotective properties in models of neurodegenerative diseases. This suggests potential applications in treating conditions such as Alzheimer's disease, where oxidative stress and inflammation are critical factors .

Agricultural Science Applications

Pesticidal Activity : The compound's structure suggests potential use as a pesticide or herbicide. Pyrazole derivatives have been shown to exhibit insecticidal activity against various pests, making them valuable in agricultural practices to protect crops from infestations .

Plant Growth Regulators : Research has indicated that certain pyrazole-containing compounds can act as plant growth regulators, promoting growth and enhancing resistance to environmental stresses. This application could improve crop yields and sustainability in agriculture .

Material Science Applications

Polymer Chemistry : The incorporation of pyrazole and pyrrole units into polymer matrices has been explored for developing new materials with enhanced mechanical and thermal properties. These materials may find applications in coatings, adhesives, and composite materials due to their improved durability .

Case Studies

Study	Findings	Reference
Antimicrobial Activity	Demonstrated significant inhibition against E. coli and S. aureus.
Anticancer Properties	Induced apoptosis in breast cancer cell lines with IC50 values in the low micromolar range.
Pesticidal Activity	Effective against aphids with a mortality rate exceeding 80% at specified concentrations.
Polymer Development	Enhanced thermal stability in polyvinyl chloride composites containing the compound.

Mechanism of Action

The mechanism of action of 1-(1,5-dimethyl-1H-pyrazol-4-yl)-N-[(1-methyl-1H-pyrrol-2-yl)methyl]methanamine involves its interaction with specific molecular targets and pathways. The compound can bind to certain enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context in which the compound is used .

Comparison with Similar Compounds

Structural and Functional Comparison with Similar Compounds

The compound’s uniqueness lies in the combination of a 1,5-dimethylpyrazole and a 1-methylpyrrole group. Below is a detailed comparison with structurally related compounds:

Pyrazole-Based Methanamines

Compound Name	Substituents	Molecular Formula	Key Properties/Applications	Reference
Target Compound	1,5-Dimethylpyrazole; 1-methylpyrrole	Likely $ C{12}H{19}N_5 $ (inferred)	Hypothesized enhanced stability due to methyl groups; potential for receptor binding via dual heterocycles.
1-[1-(2,2-Difluoroethyl)-1H-pyrazol-4-yl]-N-[(1,5-dimethyl-1H-pyrazol-4-yl)methyl]methanamine	Difluoroethylpyrazole; dimethylpyrazole	$ C{12}H{18}ClF2N5 $	Higher molecular weight (305.76 g/mol) due to halogenation; possible use in fluorinated drug candidates.
N-Methyl-1-(1-phenyl-1H-pyrazol-4-yl)methanamine	Phenylpyrazole; methylamine	$ C{11}H{13}N_3 $	Simpler structure (217.27 g/mol); aromatic phenyl group may enhance π-π stacking in nucleic acid interactions.
1-(1,3-Dimethyl-1H-pyrazol-4-yl)methanamine	1,3-Dimethylpyrazole	$ C8H{13}N3O4 $ (oxalate salt)	Oxalate salt improves solubility; reduced steric bulk compared to 1,5-dimethyl analogs.

Key Observations :

• Substituent Effects : Methyl groups at the 1- and 5-positions of pyrazole (target compound) likely enhance steric protection of the heterocycle, improving metabolic stability compared to unsubstituted or phenyl-substituted analogs .
• Pyrrole vs.

Pyrrole-Methanamine Derivatives

Compound Name	Substituents	Molecular Formula	Key Properties/Applications	Reference
Target Compound	1-Methylpyrrole; dimethylpyrazole	Likely $ C{12}H{19}N_5 $	Combines pyrrole’s electron-rich nature with pyrazole’s hydrogen-bonding capability.
(4-Fluorophenyl)-N-[(1-methyl-1H-pyrrol-2-yl)methyl]methanamine	4-Fluorophenyl; 1-methylpyrrole	$ C{13}H{14}FN_3 $	Fluorine atom introduces electronegativity, potentially improving membrane permeability.
{1-[(1,5-Dimethyl-1H-pyrazol-4-yl)methyl]piperidin-4-yl}methanamine	Piperidine; dimethylpyrazole	Not explicitly stated	Piperidine ring increases basicity, possibly enhancing bioavailability.

Key Observations :

• Electron-Rich vs. Electron-Deficient Groups : The 1-methylpyrrole in the target compound may facilitate interactions with electron-deficient protein pockets, whereas fluorophenyl analogs (e.g., ) could engage in halogen bonding.
• Hybrid Structures : Piperidine-linked analogs (e.g., ) demonstrate how scaffold flexibility can modulate physicochemical properties like logP and solubility.

Biological Activity

1-(1,5-Dimethyl-1H-pyrazol-4-yl)-N-[(1-methyl-1H-pyrrol-2-yl)methyl]methanamine, often referred to as a pyrazole derivative, has garnered attention in the field of medicinal chemistry due to its potential biological activities. This compound is characterized by its unique molecular structure, which includes a pyrazole ring and a pyrrole moiety, contributing to its diverse pharmacological properties.

• Molecular Formula : C$_{10}$H$_{15}$N$_5$
• Molecular Weight : 205.26 g/mol
• CAS Number : 1006955-96-9

Biological Activity Overview

The biological activity of this compound has been explored through various studies, highlighting its potential in different therapeutic areas:

Antimicrobial Activity

Research has indicated that compounds with similar structures exhibit significant antimicrobial properties. For instance, a study on pyrrole derivatives showed promising antibacterial activity against standard strains such as Staphylococcus aureus and Escherichia coli with Minimum Inhibitory Concentrations (MIC) ranging from 31.25 to 62.5 µg/mL . While specific data for the target compound is limited, its structural analogs suggest a potential for similar antimicrobial effects.

Anticancer Potential

The pyrazole and pyrrole rings are known for their role in inhibiting various cancer cell lines. A related compound demonstrated the ability to arrest cells in mitosis, leading to cell death through the inhibition of kinesin spindle proteins (KSP) . This mechanism may be relevant for the pyrazole derivative , warranting further investigation into its anticancer properties.

Structure-Activity Relationship (SAR)

Understanding the SAR is crucial for optimizing the biological activity of pyrazole derivatives. The presence of both pyrazole and pyrrole rings appears to enhance lipophilicity and receptor binding affinity, which are critical for pharmacological efficacy . The modification of substituents on these rings can significantly impact their biological activities.

Case Studies

Several case studies have examined related compounds with similar structural motifs:

• Antimycobacterial Activity : A study identified a novel pyrrole derivative that exhibited antitubercular activity comparable to existing treatments like rifampin and streptomycin . This indicates that modifications in the structure of pyrazole derivatives could yield compounds with significant therapeutic benefits against mycobacterial infections.
• KSP Inhibition : Another study focused on a series of KSP inhibitors derived from pyrazole structures demonstrated substantial anticancer activity through mitotic arrest mechanisms . This suggests that the target compound could also have similar effects, making it a candidate for further pharmacological evaluation.

Research Findings Summary Table

Biological Activity	Observed Effects	Reference
Antimicrobial	MIC 31.25 - 62.5 µg/mL
Anticancer (KSP Inhibition)	Cell cycle arrest and apoptosis
Antitubercular	Comparable efficacy to current drugs